N-[2-(methylthio)phenyl]-1,4-bis(phenylsulfonyl)-2-piperazinecarboxamide

• IUPAC Name: 1,4-bis(benzenesulfonyl)-N-(2-methylsulfanylphenyl)piperazine-2-carboxamide
• InChI: InChI=1S/C24H25N3O5S3/c1-33-23-15-9-8-14-21(23)25-24(28)22-18-26(34(29,30)19-10-4-2-5-11-19)16-17-27(22)35(31,32)20-12-6-3-7-13-20/h2-15,22H,16-18H2,1H3,(H,25,28)
• InChI Key: LUHOADAFQBRQHO-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2CN(CCN2S(=O)(=O)C3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C24H25N3O5S3
• Molecular Weight: 531.7 g/mol

Description

N-[2-(methylthio)phenyl]-1,4-bis(phenylsulfonyl)-2-piperazinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[2-(methylthio)phenyl]-1,4-bis(phenylsulfonyl)-2-piperazinecarboxamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and proteins that are involved in cell proliferation and survival. It has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-[2-(methylthio)phenyl]-1,4-bis(phenylsulfonyl)-2-piperazinecarboxamide has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the expression of certain genes that are involved in cancer cell proliferation and survival. It has also been reported to decrease the levels of certain inflammatory cytokines and increase the activity of certain antioxidant enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(methylthio)phenyl]-1,4-bis(phenylsulfonyl)-2-piperazinecarboxamide in lab experiments include its high potency and selectivity towards cancer cells, its ability to induce apoptosis in cancer cells, and its potential use as a therapeutic agent for other diseases. However, the limitations include its low solubility in aqueous solutions and its potential toxicity towards normal cells.

Future Directions

There are several future directions for research on N-[2-(methylthio)phenyl]-1,4-bis(phenylsulfonyl)-2-piperazinecarboxamide. These include investigating its potential use as a therapeutic agent for other diseases such as diabetes, inflammation, and neurodegenerative disorders, optimizing its synthesis method for higher yield and purity, and developing analogs with improved solubility and selectivity towards cancer cells.
Conclusion:
In conclusion, N-[2-(methylthio)phenyl]-1,4-bis(phenylsulfonyl)-2-piperazinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method has been optimized for high yield and purity, and it has been extensively studied for its potential use as a therapeutic agent for cancer and other diseases. Further research is needed to fully understand its mechanism of action and to develop analogs with improved properties.

Scientific Research Applications

N-[2-(methylthio)phenyl]-1,4-bis(phenylsulfonyl)-2-piperazinecarboxamide has been extensively studied for its potential applications in various fields. It has been reported to exhibit anti-cancer activity by inhibiting the growth of cancer cells in vitro and in vivo. It has also been investigated for its potential use as a therapeutic agent for other diseases such as diabetes, inflammation, and neurodegenerative disorders.